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An In-depth Technical Guide for Researchers and Drug Development Professionals

This technical guide provides a comprehensive overview of Gsk983, a novel

tetrahydrocarbazole compound with significant antiviral and anti-proliferative properties.[1][2]

Its mechanism of action is primarily attributed to the induction of a specific subset of interferon-

stimulated genes (ISGs), positioning it as a molecule of high interest for therapeutic

development.[1][2][3] This document details the underlying signaling pathways, quantitative

efficacy data, and the experimental protocols used to characterize its activity.

Core Mechanism of Action: DHODH Inhibition and
ISG Induction
Initial studies suggested that Gsk983's broad-spectrum activity against diverse viruses and its

inhibition of immortalized cell growth pointed towards a host cell protein as its target.[1][2] This

was further supported by the delayed onset of its inhibitory effects, which indicated a

mechanism requiring the induction of cellular genes.[1]

Subsequent genome-wide analysis identified the primary target of Gsk983 as Dihydroorotate

Dehydrogenase (DHODH).[4] DHODH is a critical enzyme in the de novo pyrimidine

biosynthesis pathway, which is essential for the synthesis of DNA and RNA.[4] By inhibiting

DHODH, Gsk983 disrupts the supply of pyrimidines required for both viral replication and the
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proliferation of rapidly dividing cells.[4][5] This inhibition leads to the upregulation of a select

group of interferon-stimulated genes, which contribute to its antiviral and cytostatic effects.[1][3]

The specific ISGs induced by Gsk983 include:

CSF2 (Colony Stimulating Factor 2)

IFIT1 (Interferon Induced Protein With Tetratricopeptide Repeats 1)

IL6 (Interleukin 6)

ISG15 (ISG15 Ubiquitin Like Modifier)

OAS1, OAS2, OASL (2'-5'-Oligoadenylate Synthetase family)

TNFSF10 (Tumor Necrosis Factor Superfamily Member 10), also known as TRAIL[3]
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Measurement Methods
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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